BE“GHE Foundational & Exploratory

Check Availability & Pricing

In-depth Technical Guide: Material Safety Data
for 1,3-Diiodobenzene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,3-Diiodobenzene

Cat. No.: B1666199

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 1,3-
diiodobenzene (CAS No. 626-00-6), a crucial reagent in various synthetic applications. The
information is compiled from multiple safety data sheets (SDS) to ensure a thorough
understanding of its properties and associated hazards. This document is intended to be a
primary resource for laboratory personnel, enabling them to handle this chemical safely and
effectively.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1,3-diiodobenzene is presented in
the table below. This data is essential for understanding the conditions under which the
chemical can be safely stored and handled, as well as for predicting its behavior in various
experimental setups.
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Property Value Source(s)
Molecular Formula CeHal2 [1]
Molecular Weight 329.90 g/mol [1]
Appearance Pale yellow to brownish solid [1]

Melting Point 34-37 °C (lit.)

Flash Point 113 °C (235.4 °F) - closed cup

- Insoluble in water. Soluble in
Solubility [2]
hot methanol.

Vapor Density 11.4 [3]

Toxicological and Hazard Information

While the toxicological properties of 1,3-diiodobenzene have not been fully investigated, the

available data indicates that it is a hazardous substance.[3][4][5] It is classified as a skin irritant

(Category 2), a serious eye irritant (Category 2), and may cause respiratory irritation (Specific

Target Organ Toxicity - Single Exposure, Category 3).[1][4][6]

Hazard GHS Hazard

. Category Source(s)
Classification Statement
Skin H315: Causes skin

: - Category 2 N [11[4][6]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious

. Category 2 N [11[4][6]
Damage/Eye Irritation eye irritation
Specific Target Organ
Category 3 H335: May cause

Toxicity (Single

Exposure)

(Respiratory system)

respiratory irritation

[1]14]6]

Note: No acute toxicity data (oral, dermal, inhalation), carcinogenicity, mutagenicity, or

reproductive toxicity data is available in the reviewed safety data sheets.[4][6]
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GHS Hazard Communication and Protective
Measures

The Globally Harmonized System (GHS) provides a standardized approach to hazard
communication. The following diagram illustrates the key GHS elements for 1,3-
diiodobenzene and the corresponding personal protective equipment (PPE) required for safe
handling.

GHS elements and recommended PPE for 1,3-diiodobenzene.

Experimental Protocols

A thorough review of the available Material Safety Data Sheets did not yield detailed
experimental protocols for the determination of the toxicological and physical hazard properties
of 1,3-diiodobenzene. The provided hazard classifications are based on standardized criteria,
but the underlying experimental data is not detailed in these documents. Researchers are
advised to consult specialized toxicological databases for more in-depth information.

Safe Handling and Emergency Response Workflow

Proper handling and emergency preparedness are critical when working with hazardous
chemicals. The following workflow diagram outlines the essential steps for the safe handling of
1,3-diiodobenzene and the appropriate response in case of an accidental exposure.
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Workflow for safe handling and emergency response.
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First-Aid Measures

In the event of an exposure to 1,3-diiodobenzene, the following first-aid measures should be
taken immediately.[5][6]

Exposure Route First-Aid Procedure

) Move the person into fresh air. If not breathing,
Inhalation ) o o o
give artificial respiration. Consult a physician.[5]

) Wash off with soap and plenty of water. Consult
Skin Contact o
a physician.[5]

Rinse thoroughly with plenty of water for at least
Eye Contact i .
15 minutes and consult a physician.[5]

Never give anything by mouth to an
Ingestion unconscious person. Rinse mouth with water.

Consult a physician.[5]

Storage and Disposal

Storage: Store in a cool place. Keep the container tightly closed in a dry and well-ventilated
place.[5] The material is light-sensitive and should be protected from light.[3][4]

Disposal: Dispose of contents/container to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations.[6]

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a comprehensive risk assessment or the official Safety Data Sheet (SDS) provided by the
manufacturer. Always consult the original SDS before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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